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Compound of Interest

Compound Name: Cinnabarinic Acid

Cat. No.: B028086

For researchers, scientists, and professionals in drug development, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of cinnabarinic acid, a metabolite of the
kynurenine pathway. Adherence to these procedures is critical for laboratory safety and
environmental protection.

Key Chemical and Physical Properties of
Cinnabarinic Acid

A summary of important quantitative data for cinnabarinic acid is presented below, offering a
quick reference for its physical and chemical characteristics.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b028086?utm_src=pdf-interest
https://www.benchchem.com/product/b028086?utm_src=pdf-body
https://www.benchchem.com/product/b028086?utm_src=pdf-body
https://www.benchchem.com/product/b028086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C14HsN20e [1]
Molecular Weight 300.22 g/mol [2][3]
CAS Number 606-59-7 [41[5]
Appearance Solid

Soluble in DMSO (warmed) at
Solubility ~25 mM; Low water solubility

(0.15 g/L)
Purity >98%
Storage Temperature -20°C

Stability

> 4 years at -20°C

Health and Safety Information

While cinnabarinic acid is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it may cause irritation to the mucous membranes and upper

respiratory tract. It may also be harmful if inhaled, ingested, or absorbed through the skin. The

toxicological properties have not been thoroughly investigated. Therefore, standard laboratory

precautions should be strictly followed.

Personal Protective Equipment (PPE) and Handling:

Hand Protection: Wear chemical-impermeable gloves.

Ventilation: Use in a well-ventilated area or with local exhaust ventilation.

Eye Protection: Wear safety goggles. An eyewash station should be readily available.

Skin Protection: Wear a lab coat. Avoid contact with skin and eyes.

Respiratory Protection: If dust is present, wear a NIOSH-approved respirator.
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o General Hygiene: Wash hands thoroughly after handling. Do not ingest, inhale, or get on skin
or clothing.

Step-by-Step Disposal Protocol

The primary method for the disposal of cinnabarinic acid is through a licensed chemical waste
disposal service. This ensures compliance with local, state, and federal regulations.

Experimental Protocol for Laboratory-Scale Waste Collection:
e Segregation of Waste:

o Collect all solid cinnabarinic acid waste, including contaminated consumables (e.g.,
weighing paper, gloves, pipette tips), in a designated, properly labeled, and sealed
chemical waste container.

o Collect solutions of cinnabarinic acid in a separate, compatible, and clearly labeled liquid
chemical waste container. Avoid mixing with other incompatible waste streams.

o Container Labeling:

o Label the waste container clearly with "Cinnabarinic Acid Waste" and include the
approximate concentration and quantity.

o Ensure the label also includes the date of accumulation and the laboratory contact
information.

o Storage of Waste:

o Store the sealed waste container in a designated, secure, and well-ventilated waste
accumulation area, away from incompatible materials.

o Follow your institution's guidelines for the storage of chemical waste.
¢ Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.
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o Provide the waste contractor with the Safety Data Sheet (SDS) for cinnabarinic acid.

e Spill Management:

[e]

In the event of a spill, avoid raising dust.
o Wear appropriate PPE, including a respirator if necessary.

o Contain the spill and collect the material using an appropriate absorbent for liquids or by
carefully sweeping the solid.

o Transfer the collected material to a sealed chemical waste container for disposal.
o Ensure adequate ventilation of the spill area.
o Prevent the spilled material from entering drains or the environment.

Alternative Disposal Considerations:

« Incineration: Controlled incineration with flue gas scrubbing may be a suitable disposal
method carried out by a licensed facility.

o Landfill: Disposal in a sanitary landfill may be an option for empty, decontaminated
containers, but this should be confirmed with local regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of cinnabarinic acid
waste from the laboratory.
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Cinnabarinic Acid Disposal Workflow

Spill Response

Wear Appropriate PPE

Waste Generation & Collection l

Generate Cinnabarinic Contain & Collect Spill

Acid Waste
Segregate Solid & Liquid Waste Transfer to Waste Container

——

Place in Labeled, Sealed
Chemical Waste Containers

Interim Storage

Store in Designated, Secure
Waste Accumulation Area

Final Dlisposal

Contact EHS or Licensed
Waste Disposal Contractor

'

Provide Waste Information & SDS

'

Arrange for Waste Pickup

'

Professional Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of cinnabarinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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